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Compound of Interest

Compound Name: 2,3-Dichloropentane

Cat. No.: B1606421

An In-depth Technical Guide to 2,3-
Dichloropentane

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of 2,3-dichloropentane, a
halogenated alkane with the chemical formula CsH10Cl2. While not a compound typically
associated with intricate biological signaling pathways, its significance lies in its utility as a
model for understanding fundamental principles of stereochemistry and as a potential
intermediate in organic synthesis. This document will delve into its chemical and physical
properties, synthesis, and stereochemical complexity, presenting data in a clear and accessible
format for laboratory and research applications.

Chemical and Physical Properties

2,3-Dichloropentane is a colorless liquid that is insoluble in water. Its key physical and
chemical properties are summarized in the table below for easy reference.
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Property Value Source
CAS Number 600-11-3 [1]
Molecular Formula CsH10Cl2 [21[3]1[41[5]
Molecular Weight 141.04 g/mol [31[4]
Melting Point -77.3°C [4]

Boiling Point 143 °C [4]
Density 1.0789 g/cm?® at 20 °C [4]

Synthesis of 2,3-Dichloropentane

The primary route for the synthesis of 2,3-dichloropentane is the electrophilic addition of
chlorine (Cl2) to pent-2-ene. This reaction proceeds through a cyclic chloronium ion
intermediate, which is subsequently attacked by a chloride ion.

Experimental Protocol: Chlorination of Pent-2-ene

The following is a representative protocol for the synthesis of 2,3-dichloropentane.
Materials:

Pent-2-ene

e Chlorine (Cl2) gas or a solution of chlorine in an inert solvent (e.g., dichloromethane)
 Inert solvent (e.g., dichloromethane or carbon tetrachloride)

e Anhydrous sodium sulfate

e Round-bottom flask

e Gas inlet tube

 Stirring apparatus
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* Ice bath

e Separatory funnel

« Distillation apparatus
Procedure:

 In a round-bottom flask, dissolve pent-2-ene in an equal volume of an inert solvent, such as
dichloromethane.

e Cool the flask in an ice bath to maintain a low temperature during the reaction.

« Slowly bubble chlorine gas through the stirred solution. Alternatively, add a solution of
chlorine in the inert solvent dropwise. The reaction is typically exothermic, and the rate of
addition should be controlled to keep the temperature low.

» Continue the addition of chlorine until the characteristic yellow-green color of chlorine
persists, indicating that the reaction is complete.

 Allow the reaction mixture to warm to room temperature.

e Wash the reaction mixture with a dilute aqueous solution of sodium thiosulfate to remove any
excess chlorine, followed by a wash with water.

» Dry the organic layer over anhydrous sodium sulfate.
« Filter to remove the drying agent.

o The solvent can be removed by simple distillation. The resulting crude 2,3-dichloropentane
can be purified by fractional distillation.

Stereochemistry

2,3-Dichloropentane is a molecule of significant stereochemical interest due to the presence
of two chiral centers at carbons 2 and 3. This gives rise to a maximum of 22 = 4 possible
stereoisomers. These stereoisomers consist of a pair of enantiomers and a meso compound.
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o Enantiomers: These are non-superimposable mirror images of each other and are optically
active.

e Meso Compound: This stereoisomer possesses an internal plane of symmetry and is,
therefore, optically inactive, despite having chiral centers.

The formation of these different stereoisomers is a direct consequence of the reaction
mechanism, specifically the anti-addition of the two chlorine atoms across the double bond of
pent-2-ene.

Logical Workflow of Synthesis

The synthesis of 2,3-dichloropentane from pent-2-ene can be visualized as a straightforward
logical progression from reactant to product via an intermediate.

Nucleophilic Attack

+clp — Electrophilic Attack CyC“ﬁn(é?rl-,?;%?:tj;n lon by CI- M 5 3-Dichloropentane

Pent-2-ene

Click to download full resolution via product page

Caption: Synthesis pathway of 2,3-dichloropentane.

Conclusion

This technical guide has provided essential information regarding 2,3-dichloropentane for a
scientific audience. The data on its physical and chemical properties, a detailed synthesis
protocol, and an explanation of its stereochemistry offer a solid foundation for researchers and
professionals. The provided synthesis workflow visually encapsulates the key transformation in
its preparation. While not directly implicated in drug development through signaling pathway
interactions, its study provides valuable insights into the principles of organic reactions and
stereoisomerism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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